![molecular formula C20H14ClN5O4S2 B253675 1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide](/img/structure/B253675.png)
1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide
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Overview
Description
1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit promising activity against a wide range of diseases, including cancer, inflammation, and cardiovascular disorders.
Mechanism of Action
The exact mechanism of action of 1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide A is not fully understood. However, it has been shown to inhibit the activity of several key enzymes involved in cancer cell proliferation and inflammation. It has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a critical role in cellular energy homeostasis.
Biochemical and Physiological Effects:
This compound A has been shown to exhibit several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the production of pro-inflammatory cytokines and reduces oxidative stress. Additionally, it has been shown to improve vascular function and reduce blood pressure in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide A is its potent activity against a wide range of diseases. It also exhibits low toxicity in animal models, making it a promising candidate for further development. However, one of the limitations of this compound A is its low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide A. One area of interest is the development of more efficient synthesis methods to improve yield and reduce costs. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential applications in other disease areas. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound A in humans.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide A involves a multistep process that begins with the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 2-aminothiazole to form 4-chloro-N-(2-thiazolyl)benzamide. The next step involves the reaction of this compound with 4-(aminosulfonyl)phenylhydrazine to form 1-(4-chlorophenyl)-4-(4-(1,3-thiazol-2-ylsulfamoyl)phenyl)hydrazine. Finally, this intermediate is reacted with ethyl acetoacetate to form this compound, which is this compound A.
Scientific Research Applications
1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,4-dihydropyridazine-3-carboxamide A has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. This compound A has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have potential applications in cardiovascular diseases by reducing oxidative stress and improving vascular function.
properties
Molecular Formula |
C20H14ClN5O4S2 |
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Molecular Weight |
487.9 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-4-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyridazine-3-carboxamide |
InChI |
InChI=1S/C20H14ClN5O4S2/c21-13-1-5-15(6-2-13)26-11-9-17(27)18(24-26)19(28)23-14-3-7-16(8-4-14)32(29,30)25-20-22-10-12-31-20/h1-12H,(H,22,25)(H,23,28) |
InChI Key |
RKZFMROXSBNTAH-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)C2=NN(C=CC2=O)C3=CC=C(C=C3)Cl)S(=O)(=O)NC4=NC=CS4 |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=NN(C=CC2=O)C3=CC=C(C=C3)Cl)S(=O)(=O)NC4=NC=CS4 |
Origin of Product |
United States |
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